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Compound of Interest

Compound Name: Divinyl sulfide

Cat. No.: B1213866 Get Quote

Welcome to the technical support center for divinyl sulfide. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

common challenges associated with the storage and handling of this reactive monomer. The

following troubleshooting guides and frequently asked questions (FAQs) address specific

issues you may encounter during your experiments.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for divinyl sulfide (CAS 627-51-0) is

not readily available in public domains. The information provided herein is based on the known

chemical properties of divinyl sulfide and general safety protocols for handling reactive vinyl

compounds. All users must conduct a thorough risk assessment before use and handle this

chemical with extreme caution in a well-ventilated fume hood with appropriate personal

protective equipment.

Frequently Asked Questions (FAQs)
Q1: What are the primary challenges in storing divinyl sulfide?

The primary challenges in storing divinyl sulfide revolve around its reactivity and potential for

unwanted polymerization. As a bifunctional monomer, it can undergo spontaneous

polymerization, especially when exposed to heat, light, or contaminants. This can lead to a

change in the material's properties and potentially a hazardous runaway reaction. Proper

storage is crucial to maintain its chemical integrity and ensure safety.

Q2: My divinyl sulfide appears viscous or has solidified. What happened?
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Increased viscosity or solidification of divinyl sulfide is a strong indication that polymerization

has occurred. This can be triggered by improper storage conditions such as elevated

temperatures, exposure to UV light, or the presence of acidic or radical initiators. Once

polymerized, the product is no longer divinyl sulfide and may not be suitable for your intended

application.

Q3: I've noticed a change in the color of my divinyl sulfide. Is it still usable?

Divinyl sulfide is a colorless liquid.[1] A change in color, such as turning yellow or brown, can

be a sign of degradation or contamination. This could be due to slow polymerization or reaction

with impurities. It is recommended to assess the purity of the material before use if a color

change is observed.

Q4: What are the recommended storage conditions for divinyl sulfide?

To minimize the risk of polymerization and degradation, divinyl sulfide should be stored in a

cool, dark, and dry place. It is advisable to store it under an inert atmosphere (e.g., argon or

nitrogen) to prevent oxidation and moisture-induced reactions. Refrigeration is recommended,

but care should be taken to prevent freezing, as this could potentially promote crystallization

and polymerization upon thawing. Always refer to the supplier's specific storage

recommendations if available.

Troubleshooting Guides
Issue: Unwanted Polymerization
Symptoms:

Increased viscosity of the liquid.

Formation of a solid or gel-like substance.

Noticeable heat generation from the container.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for unwanted polymerization of divinyl sulfide.
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Issue: Inconsistent Experimental Results
Symptoms:

Variable reaction times.

Low product yield.

Formation of unexpected byproducts.

Possible Cause: The purity of divinyl sulfide may be compromised due to partial

polymerization or degradation. The presence of oligomers or polymers can interfere with

stoichiometry and reaction kinetics.

Recommended Action: It is advisable to purify the divinyl sulfide before use, for example, by

vacuum distillation. Always use freshly purified monomer for best results.

Data Presentation
The following table summarizes the known physical and chemical properties of divinyl sulfide.

Property Value Reference

Chemical Formula C₄H₆S [1][2]

Molar Mass 86.15 g·mol⁻¹ [1]

Appearance
Colorless liquid with a faint

odor
[1]

Density 0.9098 g/cm³ (at 20 °C) [1]

Melting Point 20 °C [1]

Boiling Point 84 °C [1]

CAS Number 627-51-0 [1][2]

Experimental Protocols
Protocol for Safe Handling of Divinyl Sulfide
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Given its potential reactivity and the lack of comprehensive toxicity data, divinyl sulfide should

be handled with care.

Engineering Controls: Always handle divinyl sulfide in a certified chemical fume hood with

good ventilation.

Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile or neoprene).

Wear safety goggles and a face shield.

Wear a lab coat.

Dispensing:

Use a syringe or cannula for transferring the liquid to minimize exposure to air and

moisture.

If pouring, do so slowly and carefully to avoid splashing.

Inert Atmosphere: For reactions sensitive to oxidation or moisture, handle divinyl sulfide
under an inert atmosphere (argon or nitrogen).

Protocol for Storage of Divinyl Sulfide
Container: Store in a tightly sealed, amber glass bottle to protect from light.

Atmosphere: Before sealing, flush the headspace of the container with a dry, inert gas like

argon or nitrogen.

Temperature: Store in a refrigerator, away from heat sources and incompatible materials.

Inhibitor: For long-term storage, consider adding a small amount of a polymerization inhibitor,

such as hydroquinone, if it does not interfere with your downstream application.

Mandatory Visualization
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Safe Handling and Storage Workflow
The following diagram illustrates the logical flow for the safe handling and storage of divinyl
sulfide.

Receiving Divinyl Sulfide

Store in a cool, dark,
dry place under inert gas

Handle in a fume hood
with appropriate PPE

Use in Experiment

Purify if necessary
(e.g., distillation)

Purity concerns

Dispose of waste according
to regulations

Experiment finished

Procedure Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and storage of divinyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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